Cas no 332382-25-9 (<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-ami de)

• Product Name: <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-ami de
• CAS No: 332382-25-9
• MF: C₁₆H₁₁Cl₂NOS
• MW: 336.235640764236
• CID: 3071686
• PubChem ID: 847374
• Update Time: 2025-06-12

<br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-ami de Chemical and Physical Properties

Names and Identifiers

• <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-ami de
• 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide
• 3-chloro-N-(3-chlorophenyl)-6-methyl-1-benzothiophene-2-carboxamide
• STK821750
• CS-0359823
• 332382-25-9
• 3-Chloro-N-(3-chlorophenyl)-6-methylbenzo[b]thiophene-2-carboxamide
• AKOS000577858

• MDL： MFCD02049220
• Inchi： 1S/C16H11Cl2NOS/c1-9-5-6-12-13(7-9)21-15(14(12)18)16(20)19-11-4-2-3-10(17)8-11/h2-8H,1H3,(H,19,20)
• InChI Key： FSASROMBCHWZIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC=C(C=2)Cl)=O)SC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 334.9938405Da
• Monoisotopic Mass: 334.9938405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on <br>3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-ami de

Research Update on 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide (CAS: 332382-25-9)

Recent studies have highlighted the growing interest in 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide (CAS: 332382-25-9) as a promising scaffold in medicinal chemistry. This compound, characterized by its benzo[b]thiophene core and chloro-substituted phenylamide moiety, has demonstrated potential in targeting various biological pathways, particularly in oncology and inflammation-related disorders. The unique structural features of this molecule contribute to its ability to interact with specific protein targets, making it a subject of intensive research.

A 2023 study published in the Journal of Medicinal Chemistry explored the kinase inhibitory properties of derivatives based on this scaffold. The research team synthesized a series of analogs and evaluated their efficacy against a panel of kinases, identifying significant activity against ABL1 and SRC family kinases. The lead compound, which shares structural similarities with 332382-25-9, showed nanomolar IC50 values, suggesting its potential as a starting point for developing novel kinase inhibitors for cancer therapy.

Further investigations into the mechanism of action revealed that 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide derivatives can induce apoptosis in cancer cell lines by modulating the Bcl-2 family proteins. This finding was corroborated by in vitro studies using leukemia and solid tumor models, where the compounds exhibited dose-dependent cytotoxic effects. The research also highlighted the importance of the chloro-substituent in enhancing the compound's binding affinity to its molecular targets.

In addition to its anticancer potential, recent preclinical studies have investigated the anti-inflammatory properties of this compound. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 332382-25-9 can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study suggested that these effects are mediated through the suppression of NF-κB signaling, positioning the compound as a potential candidate for treating chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide. A recent patent application (WO2023124567) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for further pharmacological evaluation and potential clinical development.

Looking forward, the research community continues to explore the full therapeutic potential of this compound class. Current efforts are focused on structure-activity relationship studies to improve selectivity and pharmacokinetic properties. With its dual potential in oncology and inflammation, 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid (3-chloro-phenyl)-amide represents an exciting area of investigation in drug discovery, warranting continued attention from both academic and industrial researchers.